4-Piperidinemethanethiol

• Molecular Formula: C6H13NS
• Molecular Weight: 131.24 g/mol
• IUPAC Name: piperidin-4-ylmethanethiol
• InChI: InChI=1S/C6H13NS/c8-5-6-1-3-7-4-2-6/h6-8H,1-5H2
• InChI Key: XXBKZJAODFDWKG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CS

Description

4-Piperidinemethanethiol is a piperidine derivative featuring a methanethiol (-CH₂SH) substituent at the 4-position of the piperidine ring. Piperidine derivatives are critical in pharmaceutical and organic synthesis due to their versatility as building blocks. The thiol group in 4-piperidinemethanethiol introduces unique reactivity, such as nucleophilicity and susceptibility to oxidation, distinguishing it from other piperidine analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Piperidinemethanethiol typically involves the reaction of piperidine with formaldehyde and hydrogen sulfide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process can be summarized as follows:

Step 1: Piperidine is reacted with formaldehyde in the presence of a catalyst to form 4-piperidinemethanol.

Step 2: The 4-piperidinemethanol is then treated with hydrogen sulfide to yield 4-Piperidinemethanethiol.

Industrial Production Methods: In industrial settings, the production of 4-Piperidinemethanethiol may involve more advanced techniques to optimize yield and purity. These methods often include the use of continuous flow reactors and advanced purification techniques to ensure the consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions: 4-Piperidinemethanethiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form piperidine derivatives with different functional groups.

Substitution: The methanethiol group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Nucleophiles like alkyl halides can be used for substitution reactions.

Major Products Formed:

Oxidation: Disulfides and sulfonic acids.

Reduction: Piperidine derivatives with various functional groups.

Substitution: Compounds with substituted methanethiol groups.

Scientific Research Applications

4-Piperidinemethanethiol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Piperidinemethanethiol involves its interaction with specific molecular targets and pathways. The thiol group is highly reactive and can form covalent bonds with various biomolecules, leading to changes in their structure and function. This reactivity is the basis for its potential biological activities, including enzyme inhibition and modulation of signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Piperidine derivatives vary significantly in physical properties and reactivity based on substituents. Below is a detailed comparison of 4-piperidinemethanethiol with structurally analogous compounds:

4-Piperidinemethanol (4-(Hydroxymethyl)piperidine)

• Structure : Features a hydroxymethyl (-CH₂OH) group instead of methanethiol.
• Physical Properties :
  • Higher boiling point than thiol analogs due to stronger hydrogen bonding (alcohols vs. thiols).
  • Lower acidity (pKa ~15–16 for -OH vs. pKa ~10–11 for -SH).
• Applications : Used as a chiral auxiliary or intermediate in drug synthesis.
• Reference : Listed as ASP1864 in .

4-Methylpiperidine Hydrochloride

• Structure : Contains a methyl (-CH₃) group at the 4-position.
• Physical Properties :
  • Lower polarity compared to 4-piperidinemethanethiol, leading to higher lipophilicity.
  • Higher thermal stability (mp: >200°C for hydrochloride salts).
• Applications : Utilized in catalysis and as a precursor for agrochemicals.
• Reference : Highlighted in as a structurally related compound .

Aromatic Piperidine Derivatives (e.g., 4-(4-Fluorophenyl)piperidine)

• Structure : Incorporates aryl substituents (e.g., fluorophenyl) on the piperidine ring.
• Physical Properties :
  • Higher melting points due to crystalline packing (e.g., fluorophenyl derivatives often exhibit mp >150°C).
  • Enhanced stability under acidic conditions compared to aliphatic analogs.
• Applications : Common in antipsychotic and antidepressant drug frameworks.
• Reference : Multiple fluorophenyl-piperidine analogs are cataloged in .

2-Hydroxy-4-methylpyridine

• Structure: Pyridine ring with hydroxyl and methyl groups (non-piperidine base).
• Physical Properties :
  • mp: 128–131°C; bp: 186–187°C at 12 mmHg.
  • Moderate solubility in polar solvents due to hydrogen bonding.
• Applications : Intermediate in heterocyclic chemistry and ligand synthesis.
• Reference : Data provided in (ASH2533) .

Data Table: Key Properties of Selected Piperidine Derivatives

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Boiling Point (°C)	Key Functional Group
4-Piperidinemethanethiol	C₆H₁₃NS	131.24	Not reported	Not reported	-CH₂SH
4-Piperidinemethanol	C₆H₁₃NO	115.17	~80–85 (est.)	~250–260 (est.)	-CH₂OH
4-Methylpiperidine·HCl	C₆H₁₄ClN	147.64	>200	Not reported	-CH₃
2-Hydroxy-4-methylpyridine	C₆H₇NO	109.13	128–131	186–187 (12 mmHg)	-OH, -CH₃
4-(4-Fluorophenyl)piperidine	C₁₁H₁₂FN	177.22	~150–160 (est.)	Not reported	-C₆H₄F

Research Findings and Functional Insights

• Reactivity: The -SH group in 4-piperidinemethanethiol facilitates nucleophilic substitution reactions, making it valuable for forming thioethers or metal complexes. Thiols are prone to oxidation (forming disulfides), unlike 4-piperidinemethanol, which is more stable under oxidative conditions .
• Biological Relevance: Piperidine derivatives with thiol groups may exhibit enhanced binding to metalloenzymes or antioxidant activity. Fluorophenyl-piperidines () demonstrate higher blood-brain barrier permeability compared to aliphatic analogs, a trait less pronounced in 4-piperidinemethanethiol .
• Synthetic Utility :
  • 4-Methylpiperidine·HCl () is preferred in reactions requiring basic conditions, whereas 4-piperidinemethanethiol is better suited for thiol-ene click chemistry .

Biological Activity

4-Piperidinemethanethiol, also known as piperidinemethanethiol or pipSH, is a compound that has garnered attention for its biological activities, particularly in antimicrobial and antioxidant applications. This article synthesizes current research findings, including data tables and case studies, to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

4-Piperidinemethanethiol is characterized by the presence of a piperidine ring with a thiol (-SH) group. The chemical structure is essential for its biological activity, influencing its interaction with biological systems.

Antimicrobial Activity

Research indicates that 4-piperidinemethanethiol exhibits significant antimicrobial properties. In a study focused on its efficacy against various microorganisms, the compound demonstrated minimum inhibitory concentrations (MICs) that suggest potent activity against Gram-positive bacteria while showing limited effects on Gram-negative strains.

Table 1: Antimicrobial Activity of 4-Piperidinemethanethiol

Microorganism	MIC (μg/mL)
Staphylococcus aureus	0.06
Bacillus subtilis	0.12
Escherichia coli	>1000
Pseudomonas aeruginosa	>1000

This selectivity indicates that 4-piperidinemethanethiol may be particularly useful in treating infections caused by Gram-positive bacteria without significantly affecting other microbial populations .

Antioxidant Activity

The compound has also been studied for its antioxidant properties, particularly its ability to mimic superoxide dismutase (SOD), an enzyme that protects cells from oxidative damage. In a study involving copper(II) complexes with 4-piperidinemethanethiol, it was found to enhance the dismutation of superoxide radicals effectively.

Table 2: Antioxidant Activity of 4-Piperidinemethanethiol

Compound	IC50 (μM)
4-Piperidinemethanethiol	0.074

This low IC50 value signifies a strong potential for use in therapeutic applications aimed at reducing oxidative stress in various diseases .

Cytotoxicity Studies

Cytotoxicity assays have also been conducted to evaluate the safety profile of 4-piperidinemethanethiol. The results indicate that while the compound shows significant antimicrobial and antioxidant effects, it maintains a favorable safety margin with respect to non-cancerous human cell lines.

Table 3: Cytotoxicity of 4-Piperidinemethanethiol

Cell Line	IC50 (μg/mL)
HaCaT (human keratinocytes)	>50
MCF-7 (breast cancer)	<12.5

The cytotoxicity data suggest that the compound can be selectively toxic to cancer cells while sparing normal cells, making it a candidate for further development in cancer therapy .

Case Studies and Applications

Case Study: Antimicrobial Efficacy in Food Preservation
A case study highlighted the application of 4-piperidinemethanethiol in food preservation, where it was tested against foodborne pathogens. The results demonstrated significant reductions in microbial load, suggesting its potential as a natural preservative in food products .

Case Study: Therapeutic Use in Oxidative Stress Disorders
Another case study explored the therapeutic implications of 4-piperidinemethanethiol in models of oxidative stress-related diseases. The compound showed promise in reducing markers of oxidative damage and improving overall cellular health, indicating its potential role as an adjunct therapy in oxidative stress management .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 4-Piperidinemethanethiol with high purity, and how should reaction intermediates be characterized?

• Methodological Answer : Synthesis typically involves nucleophilic substitution or thiolation of 4-piperidinemethanol derivatives. Purification steps should include column chromatography or recrystallization. Intermediates must be characterized using $^1$H/$^13$C NMR, FT-IR, and mass spectrometry. Report retention times (HPLC) and melting points (if applicable) to confirm purity. For novel intermediates, follow IUPAC naming conventions and cross-reference databases like SciFinder or Reaxys to verify novelty .

Q. Which spectroscopic techniques are most effective for characterizing 4-Piperidinemethanethiol, and how should data interpretation be approached?

• Methodological Answer :

• NMR : Use $^1$H NMR to confirm thiol (-SH) proton signals (typically broad at δ 1.3–1.7 ppm) and piperidine ring protons. $^13$C NMR identifies carbon environments near sulfur.
• FT-IR : Look for S-H stretches (~2550 cm$^{-1}$) and C-S vibrations (600–700 cm$^{-1}$).
• Mass Spectrometry : ESI-MS or GC-MS can confirm molecular ion peaks and fragmentation patterns.
• Data Reporting : Include raw spectral data in appendices and highlight key peaks in the main text .

Q. How can researchers design experiments to assess the solubility and stability of 4-Piperidinemethanethiol under varying conditions?

• Methodological Answer :

• Solubility : Test in polar (water, ethanol) and non-polar solvents (DCM, hexane) using UV-Vis spectroscopy or gravimetric analysis. Report concentrations (mg/mL) and temperature/pH dependencies.
• Stability : Conduct accelerated degradation studies (e.g., 40°C/75% RH for 4 weeks) and monitor via HPLC. Include negative controls (e.g., inert atmosphere) to isolate oxidation effects.
• Data Presentation : Use tables comparing solubility/stability metrics across conditions, with uncertainties noted .

Advanced Research Questions

Q. How can reaction conditions be optimized for introducing functional groups to 4-Piperidinemethanethiol while minimizing sulfur oxidation?

• Methodological Answer :

• Design of Experiments (DoE) : Use factorial designs to test variables (temperature, solvent, catalyst). For example, evaluate thiol protection strategies (e.g., trityl groups) during functionalization.
• Analytical Validation : Monitor oxidation byproducts (e.g., disulfides) via LC-MS. Optimize inert atmosphere (N$_2$/Ar) and reducing agents (TCEP, DTT).
• Statistical Analysis : Apply ANOVA to identify significant factors. Report confidence intervals for yield/purity .

Q. How should researchers address contradictions in reported physical properties (e.g., melting points, spectral data) of 4-Piperidinemethanethiol derivatives?

• Methodological Answer :

• Systematic Review : Follow PRISMA guidelines to collate literature data. Use scoping studies to map inconsistencies in synthesis protocols or analytical methods .
• Replication Studies : Reproduce conflicting results under standardized conditions (e.g., identical instrumentation, calibration standards).
• Uncertainty Analysis : Quantify errors from instrumental precision (e.g., ±0.1°C for melting points) and batch-to-batch variability .

Q. What strategies are recommended for designing biological activity studies involving 4-Piperidinemethanethiol, particularly in enzyme inhibition assays?

• Methodological Answer :

• Assay Design : Use dose-response curves (e.g., IC$_{50}$ determination) with positive/negative controls. Pre-incubate thiol-containing compounds to reduce nonspecific binding.
• Data Normalization : Correct for thiol oxidation by including reducing agents (e.g., glutathione) in buffers.
• Validation : Replicate experiments across multiple batches to account for peptide content variability (request peptide content analysis if using custom reagents) .

Data Presentation and Reproducibility Guidelines

• Raw Data : Include large datasets (e.g., HPLC chromatograms, spectral scans) in appendices. Reference them in the main text using identifiers like "Table S1" .
• Batch Consistency : For multi-batch studies, document peptide content, salt content, and impurity profiles. Use ANOVA to compare batch means .
• Ethical Reporting : Disclose conflicts (e.g., proprietary synthesis methods) and adhere to FAIR data principles (Findable, Accessible, Interoperable, Reusable) .